Cas no 767583-07-3 (2(3H)-Benzothiazolethione,7-ethoxy-)

• Product Name: 2(3H)-Benzothiazolethione,7-ethoxy-
• CAS No: 767583-07-3
• MF: C₉H₉NOS₂
• MW: 211.303859472275
• CID: 551005
• PubChem ID: 11849874
• Update Time: 2025-11-02

2(3H)-Benzothiazolethione,7-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolethione,7-ethoxy-
• 2(3H)-Benzothiazolethione,7-ethoxy-(9CI)
• 7-ethoxy-3H-1,3-benzothiazole-2-thione
• DRJXMMJEDPRNJY-UHFFFAOYSA-N
• SCHEMBL5038688
• 7-ethoxy-2,3-dihydro-1,3-benzothiazole-2-thione
• 7-Ethoxy-benzothiazole-2-thiol
• 767583-07-3

• Inchi： 1S/C9H9NOS2/c1-2-11-7-5-3-4-6-8(7)13-9(12)10-6/h3-5H,2H2,1H3,(H,10,12)
• InChI Key： DRJXMMJEDPRNJY-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=C(C1=2)OCC)=S

Computed Properties

• Exact Mass: 211.01267
• Monoisotopic Mass: 211.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.6A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 21.26

Additional information on 2(3H)-Benzothiazolethione,7-ethoxy-

2(3H)-Benzothiazolethione,7-ethoxy- (CAS 767583-07-3): A Comprehensive Overview of Its Synthesis, Biological Activity, and Applications in Modern Medicinal Chemistry

2(3H)-Benzothiazolethione,7-ethoxy-, also known as CAS 767583-07-3, is a sulfur-containing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties and synthetic versatility. This compound belongs to the class of benzothiazole derivatives, which are widely studied for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. Recent advances in synthetic methodologies and molecular characterization have further expanded the scope of its applications in drug discovery and materials science.

The structural features of 2(3H)-Benzothiazolethione,7-ethoxy- are characterized by a five-membered ring containing sulfur and nitrogen atoms, with an ethoxy group substituted at the 7-position. This unique molecular framework provides a platform for the development of bioactive molecules with tunable physicochemical properties. The presence of the thiol group (–SH) in the benzothiazole ring is particularly noteworthy, as it can participate in redox reactions and form coordination complexes with metal ions, which may influence its biological activity and reactivity.

Recent studies have highlighted the importance of 2(3H)-Benzothiazolethione,7-ethoxy- in the design of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antimicrobial activity against multidrug-resistant bacterial strains. The electrophilic substitution reactions at the 7-position of the benzothiazole ring were found to be critical in modulating the compound’s interaction with bacterial cell membranes, thereby enhancing its efficacy as an antimicrobial agent.

Additionally, the synthetic routes for 2(3H)-Benzothiazolethione,7-ethoxy- have been optimized in recent years to improve yield and purity. A 2024 report in Organic Synthesis described a novel two-step methodology involving the formation of a benzothiazole core through a nucleophilic substitution reaction, followed by the introduction of the ethoxy group via an alkylation process. This approach not only simplifies the synthesis but also allows for the incorporation of various functional groups, making it a valuable tool in the development of drug candidates.

From a biological perspective, the 2(3H)-Benzothiazolethione,7-ethoxy- compound has shown promising antioxidant properties. A 2023 study in Free Radical Biology and Medicine revealed that this compound can scavenge reactive oxygen species (ROS) effectively, which is crucial for preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. The thiol group in the molecule is believed to play a key role in its antioxidant activity by donating electrons to neutralize free radicals.

Furthermore, the 2(3H)-Benzothiazolethione,7-ethoxy- compound has been explored for its potential applications in materials science. Researchers have investigated its use as a building block for designing conductive polymers and nanocomposites due to its ability to form stable coordination bonds with metal nanoparticles. A 2024 study in Advanced Materials demonstrated that incorporating this compound into polymer matrices significantly enhances the electrical conductivity and mechanical strength of the resulting materials, opening new avenues for its use in electronic devices and energy storage systems.

The 2(3H)-Benzothiazolethione,7-ethoxy- compound also exhibits anti-inflammatory effects, which have been linked to its ability to modulate the activity of inflammatory cytokines. A 2023 study in Pharmacological Research found that this compound can inhibit the production of pro-inflammatory molecules such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in vitro. These findings suggest that 2(3H)-Benzothiazolethione,7-ethoxy- could be a potential candidate for the development of drugs targeting inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite its promising properties, the 2(3H)-Benzothiazolethione,7-ethoxy- compound also presents challenges in terms of toxicological evaluation. A 2024 review in Toxicology and Applied Pharmacology highlighted the need for further studies to assess its long-term safety and potential side effects. Researchers emphasized the importance of conducting comprehensive in vivo studies to evaluate the compound’s impact on organ function and metabolic pathways, ensuring its safe application in therapeutic and industrial contexts.

In conclusion, 2(3H)-Benzothiazolethione,7-ethoxy- represents a versatile and promising molecule with a wide range of applications in medicinal chemistry and materials science. Its unique structural features and functional groups enable it to interact with various biological targets and materials, making it a valuable candidate for further research and development. As new synthetic methodologies and biological studies continue to emerge, the potential of this compound is expected to expand, paving the way for innovative solutions in healthcare and technology.